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Cat. No.: B117162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and functional

characteristics of the Healon family of hydrogels. Healon products are sterile, nonpyrogenic,

viscoelastic preparations of highly purified, non-inflammatory, high molecular weight sodium

hyaluronate. They are widely utilized in ophthalmic surgery to maintain a deep anterior

chamber, protect endothelial cells, and facilitate tissue manipulation. This document delves into

the core physicochemical properties, experimental characterization methodologies, and

biological interactions of these hydrogels.

Core Composition and Molecular Structure
Healon hydrogels are primarily composed of sodium hyaluronate, a linear polysaccharide of

repeating disaccharide units of N-acetyl-D-glucosamine and D-glucuronic acid linked by

alternating β-1,3 and β-1,4 glycosidic bonds. This high molecular weight polymer is a natural

component of the extracellular matrix in connective, epithelial, and neural tissues. The sodium

hyaluronate in Healon is typically derived from bacterial fermentation, ensuring a highly purified

and non-inflammatory product.

The viscoelastic properties of Healon are a function of the concentration and molecular weight

of the sodium hyaluronate, as well as the resulting physical entanglement of the polymer

chains in solution. Unlike many synthetic hydrogels, Healon products are generally considered

to be physically cross-linked, relying on these chain entanglements rather than chemical cross-

linking agents. This is a critical distinction, as it influences their rheological behavior and
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biocompatibility. One study explicitly refers to Healon 5® as a "physically crosslinked HA-

based hydrogel" in contrast to chemically crosslinked alternatives.

Below is a diagram illustrating the basic repeating disaccharide unit of hyaluronic acid.

Caption: Repeating disaccharide unit of hyaluronic acid.

Quantitative Physicochemical Properties
The various formulations of Healon are distinguished by their specific concentrations of sodium

hyaluronate and their resulting molecular weights and rheological properties. These differences

are tailored to provide specific handling characteristics for various surgical applications.

Product

Sodium
Hyaluronate
Concentrati
on

Average
Molecular
Weight
(Daltons)

Viscosity at
Zero Shear
Rate (Pa·s)

Pseudoplas
ticity

Relaxation
Time (sec)

Healon®
10 mg/mL

(1.0%)
3,200,000 243 ± 5 173 ± 7 21 ± 3

Healon® GV

Pro

18 mg/mL

(1.8%)
3,200,000 2451 ± 12 754 ± 10 83 ± 4

Healon5®

Pro

23 mg/mL

(2.3%)
Not Specified 5525 ± 14 591 ± 6 88 ± 6

Healon®

EndoCoat

30 mg/mL

(3.0%)
~800,000

Approx.

50,000 cP

(~50 Pa·s)

Not Specified Not Specified

Rheological Characteristics
The rheological properties of Healon hydrogels are critical to their function as ophthalmic

viscosurgical devices (OVDs). These properties, including viscosity, elasticity, and

pseudoplasticity, determine the hydrogel's ability to maintain space, absorb stress, and be

easily injected and removed from the eye.
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Viscosity is a measure of a fluid's resistance to flow. Healon products exhibit non-Newtonian,

shear-thinning behavior, meaning their viscosity decreases as the shear rate increases. This

property, also known as pseudoplasticity, is advantageous as it allows for high viscosity at low

shear rates (maintaining the anterior chamber) and low viscosity at high shear rates (ease of

injection through a cannula).

Elasticity, quantified by the storage modulus (G'), represents the ability of the material to store

deformational energy and return to its original shape after stress is removed. The viscous

modulus (G''), or loss modulus, represents the material's tendency to flow and dissipate energy.

In Healon hydrogels, the elastic modulus is typically higher than the viscous modulus,

indicating a predominantly elastic, gel-like behavior.

The "viscoadaptive" nature of Healon5 is a notable rheological feature. At low shear rates, it

behaves as a highly viscous, cohesive material, while at higher shear rates, it fractures and

behaves more like a dispersive OVD.

The diagram below illustrates the general relationship between viscosity and shear rate for a

pseudoplastic fluid like Healon.

Figure 2: Shear-Thinning Behavior of Healon

Viscosity vs. Shear Rate

Click to download full resolution via product page

Caption: Shear-thinning behavior of Healon hydrogels.

Experimental Protocols
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The characterization of Healon hydrogels relies on a suite of established experimental

techniques.

Rheological Analysis
Objective: To determine the viscoelastic properties of the hydrogel, including storage modulus

(G'), loss modulus (G''), and complex viscosity (η*) as a function of shear rate and frequency.

Methodology:

Instrumentation: A rotational rheometer (e.g., Anton Paar MCR series, TA Instruments AR-

G2) is used. A cone-plate or parallel-plate geometry is typically employed.

Sample Preparation: A sample of the Healon hydrogel is carefully loaded onto the lower

plate of the rheometer, ensuring no air bubbles are trapped. The upper geometry is lowered

to a defined gap height.

Oscillatory Testing (Frequency Sweep):

A small, sinusoidal strain is applied to the sample over a range of frequencies (e.g., 0.1 to

100 rad/s).

The resulting stress and the phase shift between the stress and strain are measured to

calculate G' and G''.

This test is performed within the linear viscoelastic region (LVER), which is predetermined

by a strain sweep test.

Steady Shear Testing (Flow Curve):

A continuous rotational shear rate is applied to the sample, typically ranging from low (e.g.,

0.001 s⁻¹) to high (e.g., 1000 s⁻¹) shear rates.

The shear stress is measured, and the viscosity is calculated as a function of the shear

rate.

The workflow for rheological characterization is depicted below.
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Figure 3: Rheological Characterization Workflow
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Caption: Workflow for rheological characterization.

Molecular Weight Determination
Objective: To determine the average molecular weight of the sodium hyaluronate polymer.

Methodology:

Size Exclusion Chromatography with Multi-Angle Light Scattering (SEC-MALS): This is the

gold standard for determining the absolute molar mass and size of polymers without the

need for column calibration with standards of the same polymer type.
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The Healon sample is dissolved in an appropriate mobile phase and injected into a size

exclusion chromatography system.

The eluent passes through a multi-angle light scattering detector and a refractive index

detector.

The data from these detectors are used to calculate the absolute molecular weight.

Biological Interactions and Signaling Pathways
Hyaluronic acid, the primary component of Healon, is not merely an inert space-filler but an

active biomolecule that can interact with cells and modulate their behavior. These interactions

are primarily mediated through cell surface receptors.

Receptor Binding
The main cell surface receptors for hyaluronic acid are CD44 and the Receptor for Hyaluronan-

Mediated Motility (RHAMM). These receptors are expressed on a variety of cell types, including

those in ocular tissues. The binding of hyaluronic acid to these receptors can initiate

intracellular signaling cascades.

Downstream Signaling
While specific studies on the signaling pathways directly activated by Healon products are

limited, the general mechanisms of hyaluronic acid-mediated signaling are well-documented.

Binding of hyaluronic acid to its receptors can trigger a variety of downstream pathways,

including:

Rho-GTPase Signaling: This pathway is involved in regulating the actin cytoskeleton, cell

adhesion, and cell motility.

Focal Adhesion Kinase (FAK) Pathway: FAK is a key mediator of integrin signaling and plays

a role in cell survival, proliferation, and migration.

Transforming Growth Factor-β (TGF-β) Signaling: Hyaluronic acid can influence TGF-β

signaling, which is involved in a wide range of cellular processes, including inflammation and

fibrosis.
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The diagram below provides a simplified overview of the general signaling pathways initiated

by hyaluronic acid.

Figure 4: General Hyaluronic Acid Signaling
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Caption: General hyaluronic acid signaling pathways.

Applications in Drug Development
The well-characterized and biocompatible nature of Healon hydrogels makes them attractive

candidates for drug delivery applications. Their viscoelastic properties can be leveraged to

provide sustained release of therapeutic agents at the site of administration. Studies have

explored the use of Healon and Healon 5 as a drug release system for hydrophilic steroids,
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demonstrating the potential for extended drug delivery. The physical entanglement of the

hyaluronic acid chains can create a tortuous path for drug diffusion, thereby prolonging the

release profile.

Conclusion
Healon hydrogels are sophisticated biomaterials with well-defined structural and rheological

characteristics. Their primary component, high molecular weight sodium hyaluronate, forms a

physically entangled network that imparts the desired viscoelastic properties for ophthalmic

surgery. Understanding these properties, the methodologies for their characterization, and their

interactions with biological systems is crucial for their effective use and for the development of

next-generation ophthalmic therapies and drug delivery systems. Further research into the

specific signaling pathways modulated by different Healon formulations will provide deeper

insights into their biological effects and may open new avenues for their therapeutic application.

To cite this document: BenchChem. [Structural Characteristics of Healon Hydrogels: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117162#structural-characteristics-of-healon-
hydrogels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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